1-(Methylsulfonyl)-3-piperidinol
Overview
Description
1-(Methylsulfonyl)-3-piperidinol is a useful research compound. Its molecular formula is C6H13NO3S and its molecular weight is 179.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Ionic Liquids and Electrolytes
Ionic liquids, such as 1-Ethyl-1-methyl piperidinium bis(trifluoromethanesulfonyl)imide, exhibit significant promise in enhancing the performance of Li-ion batteries due to their good miscibility with carbonate solvents and better conductivity. This property makes them ideal co-solvents in battery systems, improving discharge capacity and electrolyte performance (Kim, Cho, & Shin, 2013).
Stereodynamics and Chemical Reactions
The stereodynamic behavior of 1-(trifluoromethylsulfonyl)piperidine and related compounds has been extensively studied, revealing that the orientation of the CF3 group significantly influences the molecule's conformers. This understanding is crucial for designing compounds with specific chemical and physical properties (Shainyan, Ushakov, Tolstikova, Koch, & Kleinpeter, 2008).
Cyclin-Dependent Kinase Inhibitors
Beta-Piperidinoethylsulfides have been identified as precursors in the synthesis of beta-aminoethylsulfones, which inhibit cyclin-dependent kinase CDK2, a crucial target for cancer therapy. This methodology provides a versatile approach to developing potential medicinal compounds (Griffin, Henderson, Curtin, Echalier, Endicott, Hardcastle, Newell, Noble, Wang, & Golding, 2006).
Serotonin Receptor Ligands
Piperazinyl derivatives of 1-(arylsulfonyl)-2,3-dihydro-1H-quinolin-4-ones, including those with modifications at the piperidinol position, have shown high binding affinities for 5-HT(6) serotonin receptors. These findings are significant for the development of new treatments for neurological disorders (Park, Choi, Choi, Kim, Park, & Seong, 2011).
Growth Hormone Secretagogues
Studies on the tandem mass spectrum of growth hormone secretagogues have provided insights into the gas-phase rearrangement processes. Such research helps in understanding the molecular behavior of secretagogues, aiding in the development of therapeutic agents (Qin, 2002).
Antimicrobial Agents
Derivatives of 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine have shown significant antimicrobial activities against bacterial and fungal pathogens, highlighting their potential as novel antimicrobial agents for agricultural applications (Vinaya, Kavitha, Kumar, Prasad, Chandrappa, Deepak, Swamy, Umesha, & Rangappa, 2009).
Properties
IUPAC Name |
1-methylsulfonylpiperidin-3-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO3S/c1-11(9,10)7-4-2-3-6(8)5-7/h6,8H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRWNGUJVDUBGFQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCCC(C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50591599 | |
Record name | 1-(Methanesulfonyl)piperidin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50591599 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
444606-08-0 | |
Record name | 1-(Methanesulfonyl)piperidin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50591599 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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